Cas no 1805559-86-7 (2-Amino-3-chloro-5-(trifluoromethyl)benzyl chloride)

• Product Name: 2-Amino-3-chloro-5-(trifluoromethyl)benzyl chloride
• CAS No: 1805559-86-7
• MF: C₈H₆Cl₂F₃N
• MW: 244.041150569916
• CID: 4981843
• Update Time: 2025-05-20

2-Amino-3-chloro-5-(trifluoromethyl)benzyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-chloro-5-(trifluoromethyl)benzyl chloride

• Inchi： 1S/C8H6Cl2F3N/c9-3-4-1-5(8(11,12)13)2-6(10)7(4)14/h1-2H,3,14H2
• InChI Key： BDPMBVSJTGGLEN-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(F)(F)F)C=C(CCl)C=1N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 198
• XLogP3: 3.1
• Topological Polar Surface Area: 26

Additional information on 2-Amino-3-chloro-5-(trifluoromethyl)benzyl chloride

2-Amino-3-chloro-5-(trifluoromethyl)benzyl chloride (CAS No. 1805559-86-7): An Overview of Its Properties and Applications

2-Amino-3-chloro-5-(trifluoromethyl)benzyl chloride (CAS No. 1805559-86-7) is a versatile organic compound with a unique combination of functional groups that make it valuable in various chemical and pharmaceutical applications. This compound features an amino group, a chloro substituent, and a trifluoromethyl group, all attached to a benzyl chloride framework. These functionalities confer specific chemical properties and reactivity patterns that are of significant interest in both academic research and industrial settings.

The molecular structure of 2-Amino-3-chloro-5-(trifluoromethyl)benzyl chloride is characterized by its aromatic ring, which provides stability and reactivity. The presence of the amino group enhances its nucleophilic character, making it an excellent starting material for the synthesis of more complex molecules. The chloro substituent can be readily replaced in nucleophilic substitution reactions, while the trifluoromethyl group imparts significant electronic effects, influencing the compound's overall reactivity and stability.

In recent years, there has been increasing interest in the use of 2-Amino-3-chloro-5-(trifluoromethyl)benzyl chloride in the development of novel pharmaceuticals. The trifluoromethyl group is known to enhance the metabolic stability and lipophilicity of drug molecules, which are crucial factors in drug design. Additionally, the amino group can participate in hydrogen bonding interactions with biological targets, potentially improving the binding affinity and selectivity of drug candidates.

Several studies have explored the potential applications of 2-Amino-3-chloro-5-(trifluoromethyl)benzyl chloride in medicinal chemistry. For instance, a recent publication in the Journal of Medicinal Chemistry reported the synthesis of a series of derivatives from this compound, which exhibited potent anti-cancer activity against various human cancer cell lines. The researchers found that the introduction of additional functional groups to the benzyl chloride framework significantly enhanced the cytotoxicity and selectivity of the resulting compounds.

Beyond its use in pharmaceuticals, 2-Amino-3-chloro-5-(trifluoromethyl)benzyl chloride has also found applications in materials science. Its unique combination of functional groups makes it suitable for the synthesis of advanced materials with tailored properties. For example, researchers at a leading materials science institute have utilized this compound as a building block for the development of new polymers with enhanced thermal stability and mechanical strength.

The synthetic versatility of 2-Amino-3-chloro-5-(trifluoromethyl)benzyl chloride is another key factor contributing to its widespread use. Various synthetic routes have been developed to access this compound efficiently. One common approach involves the reaction of 2-amino-3-chloro-5-trifluoromethylbenzoic acid with thionyl chloride to form the corresponding acid chloride, followed by further modification to introduce the benzyl chloride functionality. This method allows for high yields and purity, making it suitable for large-scale production.

In terms of safety and handling, it is important to note that while 2-Amino-3-chloro-5-(trifluoromethyl)benzyl chloride is not classified as a hazardous substance under current regulations, appropriate precautions should be taken during its use to ensure safe handling and storage. This includes wearing personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas, and following standard laboratory safety protocols.

The future prospects for 2-Amino-3-chloro-5-(trifluoromethyl)benzyl chloride are promising. Ongoing research continues to uncover new applications and potential uses for this versatile compound. As advancements in synthetic methods and analytical techniques improve, it is likely that we will see even more innovative uses for this compound in various fields.